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An In-depth Technical Guide to the Safety and Handling of 2,4,6-Trinitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Trinitrobenzoic acid (TNBA), a nitrated derivative of benzoic acid, is a high-energy

organic compound.[1] It presents as a yellow crystalline solid and is utilized in various industrial

and research applications, including as a component in explosive compositions and as a

chemical intermediate.[2][3][4] Its chemical structure and high nitrogen content contribute to its

significant explosive hazard. A thorough understanding of its properties and associated hazards

is paramount for safe handling in a laboratory or industrial setting. This guide provides a

comprehensive overview of the safety and handling precautions for 2,4,6-Trinitrobenzoic acid,

compiled from safety data sheets and chemical databases.

Hazard Identification and Classification
2,4,6-Trinitrobenzoic acid is classified as a high explosive, posing a significant risk of mass

explosion, especially when dry.[2][5] It is sensitive to heat and shock.[3][5] The primary hazard

is the blast from an instantaneous explosion.[2][5] The dry material is easily ignited and burns

vigorously.[2][6] When wetted with at least 30% water, it appears as a sludge of yellow crystals;

while it can still burn, it may be more difficult to ignite.[2] Combustion produces toxic oxides of

nitrogen (NOx).[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b090959?utm_src=pdf-interest
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://haz-map.com/Agents/3445
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://haz-map.com/Agents/3445
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/sds/246-trinitrobenzoicacid-pid_Seven4485.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification
The Globally Harmonized System (GHS) classification provides a standardized framework for

communicating the hazards of chemical products.

Hazard Class Category Hazard Statement

Explosives Division 1.1
H201: Explosive; mass

explosion hazard.[2][7]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[7]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[7]

Skin Irritation Category 2 H315: Causes skin irritation.[7]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[7]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[7]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,4,6-Trinitrobenzoic acid is

provided below.
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Property Value Reference(s)

Molecular Formula C₇H₃N₃O₈ [8][9]

Molecular Weight 257.11 g/mol [8][9]

Appearance
Yellow orthorhombic crystalline

solid.
[2][8]

Melting Point 228.7 °C (decomposes).[2] [8]

Solubility

Insoluble in water.[2][5][6]

Soluble in acetone, methanol,

alcohol (26.6% w/w at 25°C),

and ether (14.7% w/w at

25°C). Slightly soluble in

benzene.[8]

[2][5][6][8]

Vapor Pressure 1 x 10⁻⁸ mmHg [2]

pKa 0.65 at 25 °C [2]

Decomposition

Sublimes with decomposition,

forming carbon dioxide and

trinitrobenzene upon heating.

[5][8]

[5][8]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 2,4,6-Trinitrobenzoic
acid.

Handling
Ventilation: Handle only in a well-ventilated area, such as a chemical fume hood.[6]

Ignition Sources: Eliminate all sources of ignition, including sparks, open flames, and hot

surfaces.[6][10] Use non-sparking, explosion-proof, and grounded equipment.[6][10]

Dust Control: Avoid the formation of dust and aerosols.[6]
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Personal Contact: Avoid contact with skin, eyes, and clothing.[6]

Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic

discharge.[6]

Storage
Container: Store in a tightly closed, suitable container.[6][10]

Conditions: Keep in a cool, dry, and well-ventilated place, away from direct sunlight and heat.

[6][10]

Incompatibilities: Store separately from incompatible materials such as reducing agents,

bases (e.g., sodium hydroxide), heavy metals, and foodstuffs.[5][6][11]

Fire Safety: The storage area should be equipped with sprinklers.[10]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Parameter Recommendation Reference(s)

Engineering Controls

Ensure adequate ventilation.

Emergency exits, eyewash

stations, and safety showers

must be readily accessible.

Use explosion-proof ventilation

equipment if dust levels are

high.

[6][10]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

[6]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Chemical-

resistant gloves should be

worn.

[6][10]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter. For

firefighting, a self-contained

breathing apparatus (SCBA) is

required.

[5][6]

Hygiene Measures

Practice good industrial

hygiene. Wash hands

thoroughly after handling and

before eating, drinking, or

smoking. Immediately remove

contaminated clothing.

[10][12]

Note: No occupational exposure limits have been established for 2,4,6-Trinitrobenzoic acid.[6]

[10]
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Emergency Procedures
Immediate and appropriate response is critical in an emergency involving 2,4,6-
Trinitrobenzoic acid.

First-Aid Measures
Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Immediately remove

contaminated clothing. Flush

the affected skin with plenty of

water. If irritation develops and

persists, seek medical

attention.

[6]

Eye Contact

Immediately flush eyes with

gently flowing water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.

Seek immediate medical

attention.

[6][13]

Ingestion

Rinse mouth. Do not induce

vomiting. Keep the person

quiet and maintain normal

body temperature. Seek

immediate medical attention.

[6][13]

Fire-Fighting Measures
Fighting a fire involving 2,4,6-Trinitrobenzoic acid is extremely dangerous due to its explosive

nature.
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Aspect Guideline Reference(s)

Primary Danger

DANGEROUSLY EXPLOSIVE.

The primary hazard is a mass

explosion. May explode and

throw fragments 1600 meters

(1 mile) or more if the fire

reaches the cargo.

[5][6][11]

Action

DO NOT FIGHT FIRES

involving this material.

Evacuate the area immediately

and let the fire burn.

[5][6][11]

Evacuation

Isolate the spill or leak area for

at least 500 meters (1/3 mile)

in all directions. For a large

spill or uncontrollable fire,

consider an initial evacuation

of 800-1600 meters (1/2 to 1

mile).

[5][11]

Extinguishing Media

For a vehicle fire not involving

the cargo, use water fog, foam,

dry chemical powder, or CO₂.

Use flooding quantities of

water to cool containers.

[10][11]

Protective Equipment

Wear positive pressure self-

contained breathing apparatus

(SCBA). Structural firefighters'

protective clothing provides

only limited protection.

[5]

Hazardous Combustion

Fire may produce irritating,

corrosive, and/or toxic gases,

including oxides of nitrogen

(NOx).

[2][5][6]
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Accidental Release Measures
Step Procedure Reference(s)

Personal Precautions

Evacuate personnel to a safe

area. Eliminate all ignition

sources. Use non-sparking

tools and grounded equipment.

Avoid dust formation and

contact with the material. Wear

appropriate PPE.

[6][10]

Environmental Precautions

Prevent the material from

entering drains, sewers, or

waterways.

[6][10]

Containment & Cleaning

For spills, create a dike to

contain the material.[14] Cover

the spilled material with wet

sand or earth to prevent

ignition.[5] Carefully collect the

material using non-sparking

tools and place it in a suitable,

closed, and labeled container

for disposal.[6][14] Following

product recovery, flush the

area with water.[10]

[5][6][10][14]

Stability and Reactivity
Understanding the stability and reactivity profile is crucial for preventing hazardous incidents.
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Condition Description Reference(s)

Reactivity
Highly flammable.[6] A strong

oxidizing agent.[6][11]
[6][11]

Chemical Stability
Stable under recommended

storage conditions.[10]
[10]

Possibility of Hazardous

Reactions

Explosion Hazard: May

explode if exposed to heat,

shock, or friction.[3][5] Can

detonate if mixed with reducing

agents (e.g., hydrides,

sulfides) or bases (e.g.,

sodium hydroxide), even in the

presence of water.[6][11]

[3][5][6][11]

Conditions to Avoid
Heat, flames, sparks, shock,

friction, and dust formation.[10]
[10]

Incompatible Materials

Strong reducing agents, strong

bases, and heavy metals

(forms heat- or impact-

sensitive explosive salts).[4][5]

[6]

[4][5][6]

Hazardous Decomposition

Products

Emits toxic fumes of nitrogen

oxides (NOx), carbon

monoxide (CO), and carbon

dioxide (CO₂) when heated to

decomposition.[5][15]

[5][15]

Toxicological Information
2,4,6-Trinitrobenzoic acid is harmful if inhaled or swallowed and can cause irritation to the

skin and eyes.[6][7] There is also evidence suggesting it may cause genetic defects and

damage fertility.[7] Contact may cause burns to the skin and eyes.[3][6]
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Note: Detailed experimental protocols and quantitative toxicological data (e.g., LD50, LC50)

are not provided in the reviewed public safety documents. The toxicological information is

based on classifications and general statements from safety data sheets.

Disposal Considerations
Waste material must be disposed of as hazardous waste in accordance with all applicable

local, regional, and national regulations.[10][12] Do not allow the material to drain into sewers

or water supplies.[10] This material and its container must be disposed of in a safe manner by

a licensed professional waste disposal service.[10]

Transport Information
The transport of 2,4,6-Trinitrobenzoic acid is strictly regulated due to its explosive properties.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT UN0215

Trinitrobenzoic

acid, dry or

wetted with less

than 30 percent

water, by mass

Div 1.1

Explosives
-

DOT UN1355

Trinitrobenzoic

acid, wetted with

not less than 30

percent water, by

mass

4.1 (Flammable

Solid)
I

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2,4,6-
Trinitrobenzoic acid in a research or laboratory setting.
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1. Planning & Preparation

2. Handling & Use

3. Post-Experiment

4. Storage & Disposal

Emergency Response (At Any Stage)

Conduct Risk Assessment
- Review SDS

- Identify Hazards

Obtain Required PPE
- Safety Goggles

- Flame-Resistant Clothing
- Appropriate Gloves

Prepare Workspace
- Ensure Fume Hood is Operational

- Remove Ignition Sources
- Verify Emergency Equipment

Weigh & Handle in Hood
- Use Non-Sparking Tools
- Avoid Dust Generation

- Ground Equipment

Perform Experiment
- Monitor Reactions

- Maintain Ventilation

Decontaminate Equipment
& Work Area

Segregate Waste
- Collect in Labeled Container

Temporary Storage
(If necessary, in designated area)

Arrange for Professional
Hazardous Waste Disposal

Spill Response
- Evacuate

- Notify
- Contain

Fire Response
- EVACUATE

- DO NOT FIGHT
- Alert Authorities

Personal Exposure
- Use Eyewash/Shower

- Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4,6-Trinitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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